Cas no 898790-11-9 ( )
structure
Product Name:
CAS No:898790-11-9
MF:C16H14F2O
MW:260.278571605682
CID:877654
PubChem ID:24725653
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-difluorophenyl)-3-(2-methylphenyl)propan-1-one
- 3',4'-DIFLUORO-3-(2-METHYLPHENYL)PROPIOPHENONE
- 898790-11-9
- AKOS016020983
- MFCD03843006
- DTXSID20644046
-
-
- MDL： MFCD03843006
- Inchi： 1S/C16H14F2O/c1-11-4-2-3-5-12(11)7-9-16(19)13-6-8-14(17)15(18)10-13/h2-6,8,10H,7,9H2,1H3
- InChI Key： PMHYNFUFHNOMLH-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C(CCC1C=CC=CC=1C)=O)F
Computed Properties
- Exact Mass: 260.10100
- Monoisotopic Mass: 260.10127139g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.08870
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205662-1g |
3',4'-difluoro-3-(2-methylphenyl)propiophenone |
898790-11-9 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 205662-2g |
3',4'-difluoro-3-(2-methylphenyl)propiophenone |
898790-11-9 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 205662-5g |
3',4'-difluoro-3-(2-methylphenyl)propiophenone |
898790-11-9 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH91722-1g |
3',4'-Difluoro-3-(2-methylphenyl)propiophenone |
898790-11-9 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91722-2g |
3',4'-Difluoro-3-(2-methylphenyl)propiophenone |
898790-11-9 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91722-5g |
3',4'-Difluoro-3-(2-methylphenyl)propiophenone |
898790-11-9 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658514-1g |
1-(3,4-Difluorophenyl)-3-(o-tolyl)propan-1-one |
898790-11-9 | 98% | 1g |
￥7212.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658514-2g |
1-(3,4-Difluorophenyl)-3-(o-tolyl)propan-1-one |
898790-11-9 | 98% | 2g |
￥13514.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658514-5g |
1-(3,4-Difluorophenyl)-3-(o-tolyl)propan-1-one |
898790-11-9 | 98% | 5g |
￥25088.00 | 2024-04-26 |
Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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